4-formylphenyl 2-methyl-3-nitrobenzoate

• IUPAC Name: (4-formylphenyl) 2-methyl-3-nitrobenzoate
• InChI: InChI=1S/C15H11NO5/c1-10-13(3-2-4-14(10)16(19)20)15(18)21-12-7-5-11(9-17)6-8-12/h2-9H,1H3
• InChI Key: PQABTUAXIZHYEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)OC2=CC=C(C=C2)C=O
• Molecular Formula: C15H11NO5
• Molecular Weight: 285.25 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to 4-formylphenyl 2-methyl-3-nitrobenzoate often involves complex reactions where the nitro group and the formyl group play critical roles in the reactivity and outcome of the synthetic pathways. For instance, compounds with nitrobenzoate moieties can be synthesized through reactions involving nitration, esterification, and coupling reactions under various conditions, highlighting the versatility and reactivity of the nitro and formyl groups in synthetic chemistry (Cai & Shui, 2005).

Molecular Structure Analysis

Molecular structure analysis of compounds related to 4-formylphenyl 2-methyl-3-nitrobenzoate reveals detailed insights into their crystallographic characteristics. For example, studies on isomeric reaction products of similar molecules show the formation of hydrogen-bonded sheets and chains, which are pivotal for understanding the compound's stability and reactivity. These molecular interactions, such as N-H...N, N-H...O, and C-H...O hydrogen bonds, significantly influence the crystalline structure and physical properties of the compound (Portilla et al., 2007).

Chemical Reactions and Properties

The chemical reactions and properties of 4-formylphenyl 2-methyl-3-nitrobenzoate derivatives are defined by their functional groups. For instance, the nitro group enhances electrophilic substitution reactions, while the formyl group is crucial for nucleophilic additions. The presence of these groups also allows for a wide range of chemical modifications, leading to the synthesis of diverse compounds with varied chemical properties. The study of electrophilic substitution reactions in benzo[b]thiophen derivatives offers insights into the reactivity of similar compounds (Clarke et al., 1973).